Cas no 2743432-28-0 (2,3-Bis(pyrrolidin-1-yl)propanoic acid)

• Product Name: 2,3-Bis(pyrrolidin-1-yl)propanoic acid
• CAS No: 2743432-28-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6553665
• PubChem ID: 141247227
• Update Time: 2025-06-07

2,3-Bis(pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2743432-28-0
• EN300-37272877
• 2,3-bis(pyrrolidin-1-yl)propanoic acid
• 2,3-Bis(pyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C11H20N2O2/c14-11(15)10(13-7-3-4-8-13)9-12-5-1-2-6-12/h10H,1-9H2,(H,14,15)
• InChI Key： ZPRXKSHSXLOYEW-UHFFFAOYSA-N
• SMILES： OC(C(CN1CCCC1)N1CCCC1)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,3-Bis(pyrrolidin-1-yl)propanoic acid

Introduction to 2,3-Bis(pyrrolidin-1-yl)propanoic acid (CAS No. 2743432-28-0)

2,3-Bis(pyrrolidin-1-yl)propanoic acid (CAS No. 2743432-28-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and derivatives, specifically those with pyrrolidine moieties, which are known for their biological activity and pharmacological significance.

The molecular structure of 2,3-Bis(pyrrolidin-1-yl)propanoic acid consists of a propanoic acid backbone with two pyrrolidine rings attached at the 2 and 3 positions. The presence of these pyrrolidine rings imparts specific conformational flexibility and hydrogen bonding capabilities, which are crucial for its interactions with biological targets. The compound's chemical formula is C₉H₁₇NO₄, and it has a molecular weight of approximately 195.24 g/mol.

In recent years, the study of 2,3-Bis(pyrrolidin-1-yl)propanoic acid has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, neuroprotective, and anti-cancer properties. These findings have sparked interest in exploring its mechanisms of action and optimizing its structure for enhanced efficacy and safety.

One of the key areas of research involving 2,3-Bis(pyrrolidin-1-yl)propanoic acid is its anti-inflammatory effects. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This inhibition is thought to be mediated through the modulation of signaling pathways involved in inflammation, such as the NF-κB pathway. The ability to reduce inflammation makes 2,3-Bis(pyrrolidin-1-yl)propanoic acid a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2,3-Bis(pyrrolidin-1-yl)propanoic acid has also shown neuroprotective effects in preclinical studies. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. The neuroprotective mechanism is believed to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways. These findings suggest that 2,3-Bis(pyrrolidin-1-yl)propanoic acid could be a valuable therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective activities, 2,3-Bis(pyrrolidin-1-yl)propanoic acid has been investigated for its potential anti-cancer properties. Preliminary studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is thought to be mediated through the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These results highlight the potential of 2,3-Bis(pyrrolidin-1-yl)propanoic acid as a novel anticancer agent with minimal side effects.

The pharmacokinetic profile of 2,3-Bis(pyrrolidin-1-yl)propanoic acid has also been studied to understand its bioavailability and metabolism in vivo. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, studies on its metabolic stability have indicated that it is resistant to rapid degradation by hepatic enzymes, which is an important consideration for drug development.

To further enhance the therapeutic potential of 2,3-Bis(pyrrolidin-1-yl)propanoic acid, researchers are actively engaged in structure-activity relationship (SAR) studies to optimize its chemical structure. These efforts aim to improve its potency, selectivity, and safety profile while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide the design of more effective derivatives.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,3-Bis(pyrrolidin-1-yl)propanoic acid-based therapies in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the clinical utility of this compound for various medical conditions.

In conclusion, 2,3-Bis(pyrrolidin-1-yl)propanoic acid (CAS No. 2743432-28-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.